Tert-butyl 4-(imidazo[1,2-a]pyridin-3-yl)piperidine-1-carboxylate

• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: tert-butyl 4-imidazo[1,2-a]pyridin-3-ylpiperidine-1-carboxylate
• InChI: InChI=1S/C17H23N3O2/c1-17(2,3)22-16(21)19-10-7-13(8-11-19)14-12-18-15-6-4-5-9-20(14)15/h4-6,9,12-13H,7-8,10-11H2,1-3H3
• InChI Key: IZNMWGVCHOMTPP-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=CN=C3N2C=CC=C3

Description

Tert-butyl 4-(imidazo[1,2-a]pyridin-3-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H23N3O2 and its molecular weight is 301.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1.15 g of 1-(t-butoxycarbonyl)-4-(1-bromo-2-oxoethyl)piperidine (from Procedure 23, Step C) in 15 mL ethanol was added 388 mg of 2-aminopyridine. After refluxing for 18 h, the solvent was evaporated. The mixture was partitioned between ethyl acetate and saturated sodium bicarbonate solution. Aqueous layer was extracted with ethyl acetate (3×). The combined organic phase was washed with brine, dried over magnesium sulfate and concentrated. The residue was purified by flash chromatography with 50% ethyl acetate in hexanes, followed by 100% ethyl acetate to give 401 mg of the title compound as a solid.

Synthesis routes and methods II

Procedure details

To a solution of 1.15 g of 1-tert-butoxycarbonyl-4-(1-bromo-formylmethyl)piperidine (from Step C) in 15 mL ethanol was added 388 mg of 2-aminopyridine. After refluxing for 18 h, the solvent was evaporated. The mixture was partitioned between ethyl acetate and saturated sodium bicarbonate solution. Aqueous layer was extracted with ethyl acetate (3×). The combined organic phase was washed with brine, dried over magnesium sulfate and concentrated. The residue was purified by flash chromatography with 50% ethyl acetate in hexanes, followed by 100% ethyl acetate to give the title compound as a solid. 1H NMR (500 MHz, CDCl3) δ 1.48 (s, 9H), 1.70 (m, 2H), 2.06 (d, J=13 Hz, 2H), 2.93–3.02 (m, 3H), 4.26 (br, 2H), 6.87 (t, J=6.8 Hz, 1H). 7.21(m, 1H), 7.44(s, 1H), 7.69(d, J=9.2 Hz,1H), 7.99 (d, J=6.9 Hz, 1H).